Cas no 208450-40-2 (5-Benzoxazolamine,4-ethyl-)

• Product Name: 5-Benzoxazolamine,4-ethyl-
• CAS No: 208450-40-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 242005
• PubChem ID: 15480142
• Update Time: 2025-04-19

5-Benzoxazolamine,4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolamine,4-ethyl-
• 4-ethyl-1,3-benzoxazol-5-amine
• SCHEMBL8213583
• JATKUHHROMUUBS-UHFFFAOYSA-N
• 208450-40-2
• 5-amino-4-ethylbenzoxazole
• 4-Ethylbenzo[d]oxazol-5-amine

• Inchi： 1S/C9H10N2O/c1-2-6-7(10)3-4-8-9(6)11-5-12-8/h3-5H,2,10H2,1H3
• InChI Key： JATKUHHROMUUBS-UHFFFAOYSA-N
• SMILES： O1C=NC2=C1C=CC(=C2CC)N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05